Cas no 477847-19-1 (Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate)

Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a 4-fluorophenoxy group and a methoxy substituent, enhancing its reactivity and binding affinity in biological systems. The ethyl ester moiety improves solubility, facilitating formulation and handling. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined chemical properties and stability under standard conditions make it suitable for exploratory studies in medicinal chemistry. Further research is required to fully elucidate its pharmacological or agrochemical potential.

Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate structure

477847-19-1 structure

Product Name:Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate

CAS No:477847-19-1

MF:

MW:

CID:4652299

Update Time:2025-05-20

Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate

Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E142735-0.5mg	Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate	477847-19-1		0.5mg	$ 50.00	2022-06-05
TRC	E142735-1mg	Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate	477847-19-1		1mg	$ 80.00	2022-06-05
TRC	E142735-2.5mg	Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate	477847-19-1		2.5mg	$ 155.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00869086-1g	Ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI69633-1mg	ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI69633-5mg	ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI69633-10mg	ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI69633-500mg	ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI69633-1g	ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	>90%	1g	$1295.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645793-1mg	Ethyl 4-(4-fluorophenoxy)-8-methoxyquinoline-3-carboxylate	477847-19-1	98%	1mg	￥473.00	2024-05-12

Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Additional information on Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate

Ethyl 4-(4-Fluorophenoxy)-8-Methoxy-3-Quinolinecarboxylate (CAS No. 477847-19-1): A Comprehensive Overview

Ethyl 4-(4-Fluorophenoxy)-8-methoxy-3-quinolinecarboxylate (CAS No. 477847-19-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, holds potential applications in various therapeutic areas, including oncology and neurology. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing molecule.

The molecular formula of Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate is C₂₀H₁₈FN₂O₄, and its molecular weight is approximately 369.36 g/mol. The compound features a quinoline core with a fluorophenyl substituent and an ethyl ester group, which contribute to its unique chemical and biological properties. The presence of the fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The synthesis of Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of 4-fluorophenol with an appropriate quinoline derivative, followed by esterification to form the ethyl ester group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical agent.

In terms of biological activity, Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate has shown promising results in preclinical studies. Research has demonstrated that this compound exhibits potent antitumor activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are critical for cancer cell proliferation and survival. Additionally, studies have indicated that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate have also been extensively studied. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Furthermore, the compound has demonstrated low toxicity in preclinical safety assessments, suggesting a favorable safety profile.

Recent research has also explored the potential synergistic effects of Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate when combined with other therapeutic agents. For instance, studies have shown that co-administration with standard chemotherapy drugs can enhance antitumor efficacy while reducing side effects. This finding opens up new avenues for combination therapy approaches in cancer treatment.

In conclusion, Ethyl 4-(4-fluorophenoxy)-8-methoxy-3-quinolinecarboxylate (CAS No. 477847-19-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in oncology and neurology make it an exciting area of ongoing research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in advancing medical treatments for various diseases.